Cas no 1781608-28-3 (5-Azaspiro[2.5]octan-4-one)

• Product Name: 5-Azaspiro[2.5]octan-4-one
• CAS No: 1781608-28-3
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 5304125
• PubChem ID: 84647850
• Update Time: 2026-03-10

5-Azaspiro[2.5]octan-4-one Chemical and Physical Properties

Names and Identifiers

• 5-AZASPIRO[2.5]OCTAN-4-ONE
• AT22592
• 5-Azaspiro[2.5]octan-4-one

• Inchi： 1S/C7H11NO/c9-6-7(3-4-7)2-1-5-8-6/h1-5H2,(H,8,9)
• InChI Key： GSTXGJILPVWAEE-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCN1)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1

Additional information on 5-Azaspiro[2.5]octan-4-one

Comprehensive Overview of 5-Azaspiro[2.5]octan-4-one (CAS No. 1781608-28-3): Structure, Applications, and Research Insights

The compound 5-Azaspiro[2.5]octan-4-one (CAS No. 1781608-28-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its spirocyclic framework and aza-functional group make it a valuable scaffold for drug discovery, particularly in the design of bioactive molecules targeting neurological and metabolic disorders. Researchers are increasingly exploring its potential as a versatile building block in synthetic chemistry due to its rigid yet modifiable structure.

One of the most searched questions about 5-Azaspiro[2.5]octan-4-one revolves around its synthetic routes and reactivity. Recent studies highlight its role in catalyzed cyclization reactions, where it serves as a precursor for nitrogen-containing heterocycles. The compound’s spiro center introduces steric constraints, which can be leveraged to control stereoselectivity in asymmetric synthesis—a hot topic in green chemistry and sustainable catalysis. This aligns with the growing demand for eco-friendly synthetic methodologies in the pharmaceutical industry.

In the context of drug development, 5-Azaspiro[2.5]octan-4-one has been investigated for its potential as a central nervous system (CNS) modulator. Its structural similarity to proline derivatives and spirocyclic pharmacophores makes it a candidate for targeting G-protein-coupled receptors (GPCRs), a key focus area in neuropharmacology. Searches for "spirocyclic compounds in CNS drugs" or "aza-spiro scaffolds" often lead to discussions about this compound’s role in addressing unmet medical needs, such as neurodegenerative diseases.

Another trending topic is the compound’s utility in peptidomimetics. The 5-Azaspiro[2.5]octane core can mimic peptide turn structures, which is critical for designing enzyme inhibitors or protein-protein interaction disruptors. This application is particularly relevant in oncology and immunology research, where conformational restriction strategies are employed to enhance drug stability and bioavailability. Users frequently search for "spirocycles in peptide mimics" or "rigid heterocycles for drug design," underscoring the intersection of this compound with cutting-edge therapeutic approaches.

From a material science perspective, 5-Azaspiro[2.5]octan-4-one has been explored for its potential in functionalized polymers and coordination chemistry. Its ability to act as a ligand for metal ions opens doors to catalytic applications, such as hydrogenation reactions or CO2 fixation—areas gaining traction due to global sustainability initiatives. Searches like "nitrogen spirocycles in catalysis" reflect this interdisciplinary interest.

Analytical characterization of 5-Azaspiro[2.5]octan-4-one typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, with its crystalline properties being a subject of study for solid-state chemistry applications. The compound’s thermal stability and solubility profile are also frequently queried, especially by researchers optimizing formulation strategies for preclinical studies.

In summary, 5-Azaspiro[2.5]octan-4-one (CAS No. 1781608-28-3) exemplifies the convergence of structural ingenuity and multidisciplinary utility. Its relevance to drug discovery, catalysis, and material science ensures its continued prominence in scientific literature and industrial R&D, addressing both fundamental questions and applied challenges in modern chemistry.